Cas no 877633-43-7 (N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-4-methylbenzamide)

• Product Name: N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-4-methylbenzamide
• CAS No: 877633-43-7
• MF: C₂₄H₂₆FN₃O₂
• MW: 407.48054933548
• CID: 6352983
• PubChem ID: 16809945
• Update Time: 2025-05-21

N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-4-methylbenzamide
• F2504-0361
• N-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl]-4-methylbenzamide
• N-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)-4-methylbenzamide
• 877633-43-7
• AKOS024653768
• N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}-4-methylbenzamide

• Inchi： 1S/C24H26FN3O2/c1-18-8-10-19(11-9-18)24(29)26-17-22(23-7-4-16-30-23)28-14-12-27(13-15-28)21-6-3-2-5-20(21)25/h2-11,16,22H,12-15,17H2,1H3,(H,26,29)
• InChI Key： YJIATIWSXAALGD-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1CCN(CC1)C(C1=CC=CO1)CNC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 407.20090524g/mol
• Monoisotopic Mass: 407.20090524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 48.7Ų

Additional information on N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-4-methylbenzamide

N-{2-[4-(2-Fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}-4-methylbenzamide: A Comprehensive Overview

N-{2-[4-(2-Fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}-4-methylbenzamide, identified by the CAS number 877633-43-7, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest for researchers in drug discovery and development.

The molecular structure of this compound is characterized by the presence of a piperazine ring, a furan moiety, and a benzamide group, all of which contribute to its pharmacological properties. The piperazine ring, a six-membered ring containing two nitrogen atoms, is a common structural motif in many bioactive compounds, often imparting favorable pharmacokinetic properties such as improved solubility and membrane permeability. The substitution of the piperazine ring with a 2-fluorophenyl group further enhances its chemical diversity and potential for interactions with biological targets.

Recent studies have highlighted the importance of fluorinated aromatic rings in modulating the pharmacokinetics and pharmacodynamics of drugs. The presence of the 2-fluorophenyl group in this compound suggests that it may exhibit enhanced stability and bioavailability, which are critical factors in drug design. Additionally, the furan moiety, a five-membered oxygen-containing ring, is known for its ability to participate in hydrogen bonding and π-interactions, potentially contributing to the compound's binding affinity to target proteins.

The benzamide group at the terminus of the molecule adds another layer of complexity to its structure. Benzamides are often used as scaffolds in drug design due to their ability to form stable amide bonds and their compatibility with various functional groups. In this compound, the benzamide group is further substituted with a methyl group, which may influence its lipophilicity and overall pharmacokinetic profile.

Recent research has focused on understanding the biological activities of this compound. In vitro studies have demonstrated that it exhibits potent inhibitory activity against certain enzymes and receptors, making it a potential candidate for therapeutic applications in areas such as oncology, inflammation, and neurodegenerative diseases. For instance, preliminary data suggest that this compound may inhibit key enzymes involved in cellular signaling pathways that are implicated in cancer progression.

Moreover, computational studies using molecular docking techniques have provided insights into the binding modes of this compound with various protein targets. These studies suggest that the unique arrangement of functional groups in the molecule allows for favorable interactions with specific pockets on target proteins, thereby enhancing its bioactivity.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. Key steps include the formation of the piperazine ring through nucleophilic substitution reactions, followed by subsequent substitutions to introduce the fluorophenyl and furan groups. The final step involves coupling reactions to attach the benzamide moiety.

Given its structural complexity and promising biological profile, N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}-4-methylbenzamide represents an excellent platform for further exploration in drug discovery programs. Its ability to modulate key biological targets makes it a valuable addition to libraries of compounds used for high-throughput screening.

In conclusion, N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}-4-methylbenzamide (CAS No 877633-43-7) is a structurally intricate compound with significant potential in medicinal chemistry. Its unique combination of functional groups endows it with favorable pharmacokinetic properties and promising bioactivity profiles. As research continues to unravel its full spectrum of activities and mechanisms of action, this compound is poised to play an important role in advancing therapeutic interventions across various disease areas.